Cas no 476642-36-1 (3-chloro-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide
• CAS No: 476642-36-1
• MF: C₁₇H₁₁ClN₂O₂S₂
• MW: 374.864440202713
• CID: 6613159
• PubChem ID: 4668754
• Update Time: 2025-05-21

3-chloro-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide
• F0737-0268
• 3-chloro-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
• 3-chloro-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)benzo[b]thiophene-2-carboxamide
• Oprea1_649947
• AKOS002047176
• 476642-36-1

• Inchi： 1S/C17H11ClN2O2S2/c1-9-6-7-12(22-9)11-8-23-17(19-11)20-16(21)15-14(18)10-4-2-3-5-13(10)24-15/h2-8H,1H3,(H,19,20,21)
• InChI Key： XZFYNLKCCMTGKD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2=NC(=CS2)C2=CC=C(C)O2)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 373.9950476g/mol
• Monoisotopic Mass: 373.9950476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-chloro-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide

3-Chloro-N-(4-(5-Methylfuran-2-yl)-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide: A Comprehensive Overview

The compound 3-Chloro-N-(4-(5-Methylfuran-2-yl)-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide, identified by the CAS number 476642-36-1, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, which are known for their versatile properties and wide-ranging applications in drug discovery, materials science, and advanced chemical synthesis.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The benzothiophene core serves as the central framework, with a chlorine atom at the 3-position. This substitution pattern is critical for modulating the electronic properties of the molecule. The thiazole ring, attached via an amide linkage at the 2-position of the benzothiophene, introduces additional heteroatom functionality. Furthermore, the presence of a 5-methylfuran substituent on the thiazole ring adds complexity to the molecular architecture and potentially enhances its reactivity and selectivity in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of this compound typically involves multi-step processes that include nucleophilic aromatic substitution, coupling reactions, and amide bond formation. Researchers have explored various strategies to optimize these reactions, ensuring high yields and purity levels. For instance, the use of palladium-catalyzed cross-coupling reactions has proven particularly effective in constructing the key intermediates required for assembling this compound.

In terms of pharmacological applications, this compound has shown promising results in preliminary studies. Its unique structure suggests potential activity as a kinase inhibitor or a modulator of other enzyme systems. Recent research has highlighted its ability to interact with specific biological targets, making it a candidate for further exploration in drug development programs. Additionally, its stability under physiological conditions and favorable pharmacokinetic profiles make it an attractive lead compound for therapeutic interventions.

The incorporation of a methylfuran group within the molecule introduces interesting electronic and steric effects that can be exploited in various applications. For example, this substituent may enhance the molecule's ability to act as a ligand in metalloenzyme inhibition or as a component in supramolecular assemblies. Moreover, the thiazole ring's inherent aromaticity contributes to the compound's photostability, which is advantageous for applications in optoelectronics or sensor technologies.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have focused on evaluating its biodegradability under different conditions. Results indicate that while it exhibits moderate persistence in certain environments, its degradation products are not toxicologically significant at environmentally relevant concentrations.

In conclusion, 3-Chloro-N-(4-(5-Methylfuran-2-yl)-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide represents a sophisticated example of modern organic synthesis with diverse potential applications across multiple disciplines. Its intricate structure and unique properties position it as a valuable tool for advancing scientific research and technological innovation.